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Compound of Interest

Compound Name: Octacosane

Cat. No.: B166375

An In-depth Technical Guide on the Melting and Boiling Points of Octacosane

Introduction

Octacosane (C28H58) is a long-chain saturated hydrocarbon belonging to the alkane series.
[1] As a waxy solid at room temperature, its physical properties, particularly its melting and
boiling points, are critical parameters in various industrial and research applications. These
properties are fundamental to its use in lubricants, paraffin waxes, and as a component in fuel
oils.[2] In the context of drug development, long-chain alkanes can be utilized in formulation
studies, for example, in creating controlled-release matrices or as components of lipid-based
drug delivery systems. An accurate understanding of the thermal behavior of octacosane is
therefore essential for researchers, scientists, and professionals in these fields. This guide
provides a detailed overview of the melting and boiling points of octacosane, the experimental
protocols for their determination, and a logical workflow for these measurements.

Physical Properties of Octacosane

The melting and boiling points of octacosane have been determined and reported across
various chemical literature and databases. A summary of these values is presented below. The
slight variations in reported values can be attributed to differences in experimental conditions
and sample purity.
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Property Value Pressure Source
CRC Handbook of
Melting Point 61.3 °C (334.45 K) 760 mmHg Chemistry and
Physics[1][3]
National Toxicology
64.5 °C (148.1 °F) 760 mmHg
Program (NTP)[1]
The Good Scents
60.0 - 65.0 °C 760 mmHg
Companyl[4]
N ChemWhat,
57-62°C Not Specified ]
ChemicalBook[5][6]
61-63°C Not Specified Fisher Scientific[7]
CRC Handbook of
Boiling Point 432 °C (705.15 K) 760 mmHg Chemistry and

Physics[1][8]

431.6 °C (808.9 °F)

760 mmHg

National Toxicology
Program (NTP)[1]

431.0-432.0°C

760 mmHg

The Good Scents
Company[4]

Multiple Sources[3][4]

278 °C (551.15 K) [5][6][9]

15 mmHg (0.02 bar)

Experimental Protocols for Determination

The determination of melting and boiling points are standard procedures in chemical analysis,
used for both identification and purity assessment of compounds.[10][11]

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.[10]
Impurities tend to lower the melting point and broaden the melting range.[12][13] A common
and effective method involves the use of a capillary tube and a calibrated heating apparatus.
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Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp, DigiMelt) or a Thiele tube setup.[10]
o Glass capillary tubes (sealed at one end).[13]

» Calibrated thermometer.

Detailed Methodology (Capillary Method):

Sample Preparation: A small quantity of finely powdered, dry octacosane is introduced into
the open end of a capillary tube. The tube is then tapped gently or dropped through a long
glass tube to compact the sample into a dense column of 1-2 mm at the sealed end.[12][13]

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent
to the thermometer bulb to ensure accurate temperature measurement.[10]

Approximate Determination: An initial, rapid heating run (e.g., a ramp rate of 10-20 °C per
minute) is often performed to determine an approximate melting range. This saves time
during the precise measurement.[12]

Precise Determination: A new sample is prepared and the apparatus is allowed to cool to at
least 10-20 °C below the approximate melting point. The sample is then heated at a slow,
controlled rate, typically 1-2 °C per minute.[10][12]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop
of liquid appears, and T2, the temperature at which the entire sample has completely
liquefied. The melting point is reported as the range T1-T2.[10]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[11] Since atmospheric pressure can vary, it is crucial to
record the pressure at which the boiling point is measured.

Apparatus:

e Thiele tube or a micro-distillation apparatus.[14]
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e Small test tube (e.g., Durham tube) and a capillary tube (sealed at one end).
o Calibrated thermometer.

e Heating source (e.g., Bunsen burner or heating mantle) and heat-transfer fluid (e.g., mineral
oil).[11]

Detailed Methodology (Thiele Tube Method):

o Sample Preparation: Approximately 0.5 mL of liquid octacosane (if melted) or a solution in a
high-boiling solvent is placed into a small test tube. A capillary tube, sealed at the top end, is
placed inverted (open end down) into the liquid.[14]

o Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band
or wire, ensuring the sample is level with the thermometer bulb. This entire setup is then
clamped and immersed in the oil of a Thiele tube.[14]

e Heating: The Thiele tube is heated gently. As the temperature rises, trapped air expands and
slowly bubbles out of the inverted capillary.[14]

o Observation: As the temperature approaches the boiling point, the rate of bubbling
increases. The liquid is heated until a continuous and rapid stream of bubbles emerges from
the capillary tube, indicating the temperature is slightly above the boiling point.[14]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.
The bubbling will slow and eventually stop. The exact temperature at which the liquid is
drawn back into the capillary tube is recorded. This is the boiling point, as at this moment the
external pressure equals the vapor pressure of the substance.[14]

Mandatory Visualizations

The following diagram illustrates the standardized workflow for determining the melting point of
a solid organic compound like octacosane.
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Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b166375?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Octacosane
https://en.wikipedia.org/wiki/Higher_alkane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C630024&Mask=4
https://www.thegoodscentscompany.com/data/rw1270371.html
https://www.chemwhat.com/n-octacosane-cas-630-02-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339962.htm
https://www.fishersci.ca/shop/products/n-octacosane-99-thermo-scientific/aa4246030
https://m.chemicalbook.com/ProductMSDSDetailCB2339962_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2339962_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/o504
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b166375#octacosane-melting-and-boiling-points
https://www.benchchem.com/product/b166375#octacosane-melting-and-boiling-points
https://www.benchchem.com/product/b166375#octacosane-melting-and-boiling-points
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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